6-Oxo-6-(4-isopropoxyphenyl)hexanoic acid
Overview
Description
6-Oxo-6-(4-isopropoxyphenyl)hexanoic acid, commonly referred to as IPPH, is a synthetic compound with a wide range of potential applications in various fields of research and industry. It has a molecular weight of 264.32 g/mol .
Molecular Structure Analysis
The InChI code for 6-Oxo-6-(4-isopropoxyphenyl)hexanoic acid is1S/C15H20O4/c1-11(2)19-13-9-7-12(8-10-13)14(16)5-3-4-6-15(17)18/h7-11H,3-6H2,1-2H3,(H,17,18) . This indicates the specific arrangement of atoms in the molecule. Physical And Chemical Properties Analysis
6-Oxo-6-(4-isopropoxyphenyl)hexanoic acid is a white solid . The compound’s linear formula is C15H20O4 .Scientific Research Applications
Synthesis of Functionalized Polycaprolactones (PCLs)
6-Oxo-6-(4-isopropoxyphenyl)hexanoic acid: is a promising candidate as a raw material for synthesizing functionalized PCLs . These PCLs have tunable properties like crystallinity, hydrophilicity, biodegradation, bioadhesion, and mechanical properties, making them suitable for scaffolds in tissue engineering and micellar drug carriers for drug delivery .
Enzymatic Production Methods
The compound can be produced from 6-aminohexanoic acid using an enzyme oxidizing ω-amino compounds from Phialemonium sp. AIU 274 . This enzymatic method offers a safer and more environmentally friendly alternative to chemical synthesis, which often involves hazardous compounds .
Material Science Research
Due to its functional groups, 6-Oxo-6-(4-isopropoxyphenyl)hexanoic acid can be used to create materials with specific desired properties. It can be incorporated into polymers to alter their surface characteristics, such as making them more hydrophilic or adding reactive sites for further chemical modifications .
Pharmaceutical Applications
The compound’s structure allows for the potential development of prodrugs or drug intermediates. Its carboxylic acid group can be used to form ester or amide linkages, which are commonly found in drug molecules .
Catalyst Design
In catalysis, 6-Oxo-6-(4-isopropoxyphenyl)hexanoic acid could be used to design novel catalysts with specific reactivity patterns. The isopropoxyphenyl group might interact with substrates or other components in a catalytic system to enhance selectivity or activity .
Biodegradable Plastics
The compound can serve as a monomer or a modifier in the synthesis of biodegradable plastics. Its incorporation into plastic materials could improve their degradation rate and reduce environmental impact .
Cosmetic Industry
In cosmetics, this compound could be utilized to synthesize emollients or other skin-conditioning agents due to its long carbon chain and phenolic structure, which are known to impart moisturizing properties .
Agrochemical Research
The phenolic structure of 6-Oxo-6-(4-isopropoxyphenyl)hexanoic acid could be explored for the development of new agrochemicals, such as herbicides or plant growth regulators. Its structural features may interact with biological targets in plants to control growth or eradicate pests .
Mechanism of Action
The mechanism of action for 6-Oxo-6-(4-isopropoxyphenyl)hexanoic acid is not specified in the search results. Its potential applications in various fields of research and industry suggest that it may have diverse mechanisms of action depending on the context.
properties
IUPAC Name |
6-oxo-6-(4-propan-2-yloxyphenyl)hexanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20O4/c1-11(2)19-13-9-7-12(8-10-13)14(16)5-3-4-6-15(17)18/h7-11H,3-6H2,1-2H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JSXWOLHWXDLTAQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C(=O)CCCCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10645446 |
Source
|
| Record name | 6-Oxo-6-{4-[(propan-2-yl)oxy]phenyl}hexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10645446 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Oxo-6-(4-isopropoxyphenyl)hexanoic acid | |
CAS RN |
898791-88-3 |
Source
|
| Record name | 4-(1-Methylethoxy)-ε-oxobenzenehexanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898791-88-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Oxo-6-{4-[(propan-2-yl)oxy]phenyl}hexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10645446 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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![Ethyl 6-oxo-6-[3-(piperidinomethyl)phenyl]hexanoate](/img/structure/B1325670.png)
